Cas no 1555624-85-5 (6-methyl-1-benzofuran-3-carboxylic acid)

• Product Name: 6-methyl-1-benzofuran-3-carboxylic acid
• CAS No: 1555624-85-5
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 4605874
• PubChem ID: 84038958
• Update Time: 2025-09-27

6-methyl-1-benzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1-benzofuran-3-carboxylic acid
• SCHEMBL18530849
• Z2732532560
• 6-methyl-1-benzofuran-3-carboxylicacid
• EN300-785019
• G73383
• 3-Benzofurancarboxylic acid,6-methyl-
• 1555624-85-5
• AKOS023798177

• Inchi： 1S/C10H8O3/c1-6-2-3-7-8(10(11)12)5-13-9(7)4-6/h2-5H,1H3,(H,11,12)
• InChI Key： LVFZGUWNGDFJPC-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC=C2C(C(O)=O)=C1

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 6-methyl-1-benzofuran-3-carboxylic acid

6-Methyl-1-Benzofuran-3-Carboxylic Acid: A Comprehensive Overview

The compound 6-methyl-1-benzofuran-3-carboxylic acid, identified by the CAS number 1555624-85-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of the methyl group at position 6 and the carboxylic acid group at position 3 introduces unique chemical properties that make this compound a subject of interest in both academic research and industrial development.

Benzofurans have been extensively studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The carboxylic acid functional group in 6-methyl-1-benzofuran-3-carboxylic acid is particularly valuable as it can participate in various chemical reactions, such as esterification and amidation, enabling the synthesis of derivatives with enhanced bioactivity or stability. Recent studies have highlighted the potential of this compound as a precursor for developing novel drugs targeting specific biological pathways.

The synthesis of 6-methyl-1-benzofuran-3-carboxylic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies, including oxidative coupling and cyclization reactions, to efficiently construct the benzofuran framework. The introduction of the methyl group at position 6 is achieved through alkylation or methylation techniques, while the carboxylic acid group is typically introduced via oxidation of an alcohol or aldehyde intermediate. These synthetic strategies not only ensure high yields but also maintain the structural integrity of the molecule.

In terms of physical properties, 6-methyl-1-benzofuran-3-carboxylic acid exhibits a melting point of approximately 220°C, making it suitable for thermal processing applications. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential as a chromophore in optoelectronic materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 6-methyl-1-benzofuran-3-carboxylic acid with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the compound exhibits a conjugated π-system, which contributes to its high stability and reactivity. These insights have paved the way for its application in designing novel materials with tailored electronic properties.

The biological activity of 6-methyl-1-benzofuran-3-carboxylic acid has also been a focal point of recent research efforts. In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against several enzymes, including kinases and proteases, suggesting its potential as a lead compound for drug discovery. Furthermore, preliminary toxicity studies indicate that the compound has low cytotoxicity, making it a promising candidate for further preclinical testing.

In conclusion, 6-methyl-1-benzofuran-3-carboxylic acid is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.